molecular formula C7H12O3 B6263863 rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans CAS No. 51849-74-2

rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans

Cat. No. B6263863
CAS RN: 51849-74-2
M. Wt: 144.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans” is a chemical compound with the CAS Number: 51849-74-2 . It has a molecular weight of 144.17 . The IUPAC name of this compound is [(1S,2R)-2-hydroxycyclopentyl]acetic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H12O3/c8-6-3-1-2-5(6)4-7(9)10/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m0/s1 . This code provides a specific string of characters that represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a melting point of 53-54 degrees Celsius .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The associated precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . These statements provide guidance on how to handle and store the compound safely.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans involves the conversion of a cyclopentene derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Bromination of cyclopentene to form 1-bromo-2-cyclopentene", "Addition of sodium hydroxide to 1-bromo-2-cyclopentene to form 2-cyclopentenol", "Reduction of 2-cyclopentenol with sodium borohydride to form cis-2-cyclopentenol", "Oxidation of cis-2-cyclopentenol with acetic acid and chromic acid to form trans-2-cyclopentenol", "Conversion of trans-2-cyclopentenol to trans-2-cyclopentene with hydrochloric acid", "Addition of sodium hydroxide to trans-2-cyclopentene to form trans-2-cyclopentene-1-ol", "Reaction of trans-2-cyclopentene-1-ol with acetic acid and hydrochloric acid to form rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans", "Neutralization of the reaction mixture with sodium bicarbonate", "Extraction of the product with ethyl acetate", "Drying of the organic layer with sodium sulfate", "Filtration and evaporation of the solvent to obtain the desired product" ] }

CAS RN

51849-74-2

Product Name

rac-2-[(1R,2S)-2-hydroxycyclopentyl]acetic acid, trans

Molecular Formula

C7H12O3

Molecular Weight

144.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.